1-(4-chlorophenyl)-N-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: 1-(4-chlorophenyl)-N-(4-methoxyphenyl)-5-methyl-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C17H15ClN4O2/c1-11-19-16(21-22(11)14-7-3-12(18)4-8-14)17(23)20-13-5-9-15(24-2)10-6-13/h3-10H,1-2H3,(H,20,23)
• InChI Key: PLPPHCSLIYYZFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1C2=CC=C(C=C2)Cl)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C17H15ClN4O2
• Molecular Weight: 342.8 g/mol

Description

The compound is a derivative of pyrazole, which is a five-membered heterocyclic compound with three carbon atoms and two adjacent nitrogen atoms. Pyrazoles and their derivatives are known to possess a wide range of pharmacological activities.

Molecular Structure Analysis

The molecular structure of a similar compound, (E)-1-(4-chlorophenyl)-N-(nitrophenyl)methanimine, was analyzed using techniques such as FTIR, UV-Vis, and NMR. The compound was optimized using the DFT method employing the basis set B3LYP/cc-pVDZ.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For a similar compound, 1-(4-chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one, the geometrical parameters were found to be normal.

Scientific Research Applications

Therapeutic Applications

1,2,4-triazole derivatives have been extensively studied for their broad spectrum of biological activities. They demonstrate antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. These compounds have been a focus of research for their potential use in treating neglected diseases, with a significant emphasis on developing new pharmaceuticals that address bacteria resistant to current treatments and diseases affecting vulnerable populations (Ferreira et al., 2013). Additionally, the synthesis and exploration of new 1,2,4-triazole derivatives for potential anticancer applications have been highlighted, underscoring the need for new drugs with higher tumor specificity and reduced toxicity to healthy cells (Sugita et al., 2017).

Material Science and Engineering Applications

In material science, 1,2,4-triazole derivatives have been utilized in the development of polymers and composite materials. These compounds are integral to creating proton-conducting membranes for fuel cells, offering improved thermal stability, mechanical strength, and high ionic conductivity under anhydrous conditions at elevated temperatures. This advancement is crucial for developing more efficient and durable energy conversion devices (Prozorova & Pozdnyakov, 2023).

Mechanism of Action

The mechanism of action is likely to depend on the specific biological activity of the compound. For instance, some pyrazole derivatives have shown antitubercular activity.

Future Directions

Given the wide range of biological activities of pyrazole derivatives, future research could focus on synthesizing new derivatives and evaluating their pharmacological activities.